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Compound of Interest

2H-Azepin-2-one, 1-(3-
Compound Name:

aminopropyl)hexahydro-

Cat. No.: B1265785

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and stability
assessment of N-(3-aminopropyl)caprolactam (CAS No. 24566-95-8). Adherence to these

protocols is crucial to ensure the integrity of the compound and the safety of laboratory
personnel.

Compound Information
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Chemical Name

N-(3-aminopropyl)caprolactam

1-(3-Aminopropyl)hexahydro-2H-azepin-2-one,

Synonyms .
N-(3-Aminopropyl)-e-caprolactam
CAS Number 24566-95-8
Molecular Formula CoH18N20
Molecular Weight 170.25 g/mol
Appearance White to off-white solid or liquid
Solubility Soluble in polar solvents
Boiling Point 90-95°C @ 1 x 103 Torr; 326 °C @ 760 mmHg
Flash Point 150.9 °C
Density 1.004 g/cm3

Hazard Identification and Safety Precautions

N-(3-aminopropyl)caprolactam is classified as harmful and an irritant. Appropriate personal
protective equipment (PPE) should be worn at all times when handling this compound.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.
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e P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

Protection Type Specification

Chemical safety goggles or face shield (EN

Eye/Face Protection
166).

) ] Chemical-resistant gloves (e.qg., nitrile,
Skin Protection
neoprene). Lab coat.

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection are generated, use a NIOSH-approved

respirator with an appropriate cartridge.

Handling and Storage

Proper handling and storage are essential to maintain the quality and stability of N-(3-
aminopropyl)caprolactam.

Handling

e Handle in a well-ventilated chemical fume hood.

e Avoid generation of dust and aerosols.
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e Use non-sparking tools.
e Prevent fire caused by electrostatic discharge.

e Wash hands thoroughly after handling.

Storage

Condition Recommendation

Temperature 4°C

Light Protect from light

Container Store in a tightly closed, original container.

Avoid strong oxidizing agents. The amino group
o may react with aldehydes, ketones, and esters.
Incompatibilities ) ) ]
The lactam ring can be susceptible to hydrolysis

under strong acidic or basic conditions.

) Store in a dry, cool, and well-ventilated place.
Storage Location
Store locked up.

Experimental Protocols
Protocol for a General Stability Study

This protocol outlines a general procedure to assess the stability of N-(3-
aminopropyl)caprolactam under various environmental conditions.

Objective: To determine the stability of N-(3-aminopropyl)caprolactam under specified storage
conditions over a set period.

Materials:
e N-(3-aminopropyl)caprolactam
o Calibrated stability chambers

o Appropriate analytical instrumentation (e.g., HPLC-UV, LC-MS)
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e Volumetric flasks and pipettes

e Suitable solvent for analysis (e.g., acetonitrile, methanol)
Procedure:

e Sample Preparation:

o Accurately weigh N-(3-aminopropyl)caprolactam into appropriate containers for each time
point and storage condition.

o Prepare an initial (T=0) sample for imnmediate analysis to serve as the baseline.
« Storage Conditions:

o Place samples in stability chambers set to the desired conditions. Recommended long-
term and accelerated conditions are based on ICH guidelines:

» Long-term: 25°C + 2°C / 60% RH + 5% RH
= Accelerated: 40°C + 2°C / 75% RH £ 5% RH
o Include a condition based on the recommended storage: 4°C, protected from light.
e Time Points:

o Pull samples for analysis at predetermined time points. For an accelerated study, typical
time points are 0, 1, 3, and 6 months. For a long-term study, time points could be 0, 3, 6,
9, 12, 18, 24, and 36 months.

e Analytical Method:

o Develop and validate a stability-indicating analytical method (e.g., HPLC) capable of
separating the parent compound from potential degradation products.

o At each time point, dissolve the stored sample in a suitable solvent to a known
concentration.
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o Analyze the samples using the validated analytical method.

o Data Analysis:

Quantify the amount of N-(3-aminopropyl)caprolactam remaining at each time point.

[e]

o

Identify and quantify any degradation products.

Assess any changes in physical appearance (e.g., color, clarity).

[¢]

[¢]

Determine the shelf-life based on the time it takes for the concentration of the active
substance to decrease to a predefined limit (e.g., 95% of the initial concentration).

Visualizations
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Receiving N-(3-aminopropyl)caprolactam
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Store Away from Incompatible Materials
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Use in Experiment / Disposal
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Caption: Workflow for the safe handling and storage of N-(3-aminopropyl)caprolactam
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N-(3-aminopropyl)caprolactam
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Caption: Potential degradation pathways for N-(3-aminopropyl)caprolactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1265785?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265785?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ed811?context=bbe
https://www.benchchem.com/product/b1265785#handling-and-storage-of-n-3-aminopropyl-caprolactam
https://www.benchchem.com/product/b1265785#handling-and-storage-of-n-3-aminopropyl-caprolactam
https://www.benchchem.com/product/b1265785#handling-and-storage-of-n-3-aminopropyl-caprolactam
https://www.benchchem.com/product/b1265785#handling-and-storage-of-n-3-aminopropyl-caprolactam
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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